Cas no 258273-36-8 (3-Acetyl-4-bromobenzoic acid)

• Product Name: 3-Acetyl-4-bromobenzoic acid
• CAS No: 258273-36-8
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 2113379
• Update Time: 2023-08-04

3-Acetyl-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-4-bromoBenzoic acid
• 3-Acetyl-4-bromobenzoic acid

• Inchi： 1S/C9H7BrO3/c1-5(11)7-4-6(9(12)13)2-3-8(7)10/h2-4H,1H3,(H,12,13)
• InChI Key： UKGBXJIRYVWCNZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 54.4